Cas no 496061-78-0 (1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)-)

• Product Name: 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)-
• CAS No: 496061-78-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4004531
• PubChem ID: 16110403
• Update Time: 2025-10-28

1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)-
• (S)-2-(5-Methoxy-2,3-dihydro-1H-inden-1-yl)acetic acid
• 496061-78-0
• G75201
• SCHEMBL820621
• (S)-2-(5-Methoxy-2,3-dihydro-1H-inden-1-yl)aceticacid

• Inchi： 1S/C12H14O3/c1-15-10-4-5-11-8(6-10)2-3-9(11)7-12(13)14/h4-6,9H,2-3,7H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： GUAFHEKEEYSSJU-VIFPVBQESA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC[C@H]2CC(=O)O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)-

Introduction to 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- (CAS No. 496061-78-0)

1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- (CAS No. 496061-78-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of indanones, which are known for their diverse biological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- is characterized by a substituted indanone ring with a methoxy group at the C5 position and an acetic acid moiety at the C1 position. The presence of the chiral center at C1 imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties.

Recent studies have highlighted the potential therapeutic applications of 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)-. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- has also shown potential in cancer research. A study conducted by researchers at the National Institutes of Health found that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The neuroprotective effects of 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- have also been explored. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- has been optimized using modern synthetic methods to ensure high enantiomeric purity and yield. One common approach involves the asymmetric reduction of a ketone intermediate followed by esterification and hydrolysis steps. The use of chiral catalysts or ligands is crucial in achieving the desired enantiomeric excess.

In terms of pharmacokinetics, preliminary studies have shown that 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- exhibits favorable oral bioavailability and a reasonable half-life in animal models. However, further research is needed to fully characterize its pharmacokinetic profile in humans.

The safety profile of 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- has been evaluated in preclinical studies. Toxicity assays conducted in vitro and in vivo have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, comprehensive safety assessments are ongoing to ensure its suitability for clinical trials.

In conclusion, 1H-Indene-1-acetic acid, 2,3-dihydro-5-methoxy-, (1S)- (CAS No. 496061-78-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.